4-[(4-benzyl-1-piperazinyl)methyl]-6-(3,4-dihydro-1(2H)-quinolinyl)-1,3,5-triazin-2-amine

Specification

• Molecular Formula: C24H29N7
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 4-[(4-benzylpiperazin-1-yl)methyl]-6-(3,4-dihydro-2H-quinolin-1-yl)-1,3,5-triazin-2-amine
• Standard InChI: InChI=1S/C24H29N7/c25-23-26-22(18-30-15-13-29(14-16-30)17-19-7-2-1-3-8-19)27-24(28-23)31-12-6-10-20-9-4-5-11-21(20)31/h1-5,7-9,11H,6,10,12-18H2,(H2,25,26,27,28)
• Standard InChI Key: FMXFTLMKAWTVPQ-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2N(C1)C3=NC(=NC(=N3)N)CN4CCN(CC4)CC5=CC=CC=C5
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C3=NC(=NC(=N3)N)CN4CCN(CC4)CC5=CC=CC=C5

Introduction

The compound 4-[(4-benzyl-1-piperazinyl)methyl]-6-(3,4-dihydro-1(2H)-quinolinyl)-1,3,5-triazin-2-amine is a complex organic molecule that incorporates several pharmacophores, including a benzylpiperazine moiety and a quinoline ring, linked to a triazine core. This structure suggests potential biological activity due to the presence of these functional groups, which are often found in pharmaceutical compounds.

Potential Biological Activity

Given the components of this compound, it may exhibit a range of biological activities:

• Neuroactivity: The benzylpiperazine part could interact with neurotransmitter systems, similar to other piperazine derivatives.

• Antimicrobial Activity: The quinoline moiety is known for its antimicrobial properties.

• Cancer Research: Triazine derivatives have been explored for their anticancer potential.

Research Findings and Future Directions

While specific research findings on 4-[(4-benzyl-1-piperazinyl)methyl]-6-(3,4-dihydro-1(2H)-quinolinyl)-1,3,5-triazin-2-amine are not available, compounds with similar structures have shown promise in various therapeutic areas. Future research could focus on synthesizing this compound and evaluating its biological activity, potentially leading to new therapeutic applications.